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Introduction
TG693 is an orally active and selective ATP-competitive inhibitor of the CDC2-like kinase 1

(CLK1).[1][2][3] CLK1 is a dual-specificity kinase that plays a crucial role in the regulation of

pre-mRNA splicing by phosphorylating serine/arginine-rich (SR) proteins. By inhibiting CLK1,

TG693 modulates the phosphorylation status of SR proteins, thereby influencing alternative

splicing events. This mechanism of action makes TG693 a valuable tool for studying splicing

regulation and a potential therapeutic agent for diseases caused by splicing dysregulation,

such as Duchenne muscular dystrophy (DMD). In the context of DMD, TG693 has been shown

to promote the skipping of mutated exons in the dystrophin gene. These application notes

provide detailed protocols for utilizing TG693 in high-throughput screening (HTS) campaigns to

identify novel modulators of splicing.

Mechanism of Action of TG693
TG693 exerts its biological effects through the inhibition of CLK1, a key regulator of pre-mRNA

splicing. The signaling pathway is initiated by the binding of TG693 to the ATP-binding pocket

of CLK1, which prevents the transfer of phosphate groups to its substrates, primarily SR

proteins. Hypophosphorylation of SR proteins alters their subnuclear localization and their

binding affinity to splicing enhancers or silencers on pre-mRNAs. This modulation of SR protein

activity ultimately leads to changes in alternative splicing patterns, such as exon skipping or

inclusion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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